Cas no 1412957-54-0 (2-methyl-6-(4-methylpiperidin-1-yl)pyrimidin-4-amine)

• Product Name: 2-methyl-6-(4-methylpiperidin-1-yl)pyrimidin-4-amine
• CAS No: 1412957-54-0
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 5576315
• Update Time: 2025-05-19

2-methyl-6-(4-methylpiperidin-1-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-methyl-6-(4-methylpiperidin-1-yl)pyrimidine
• 2-methyl-6-(4-methylpiperidin-1-yl)pyrimidin-4-amine
• 4-Pyrimidinamine, 2-methyl-6-(4-methyl-1-piperidinyl)-

• Inchi： 1S/C11H18N4/c1-8-3-5-15(6-4-8)11-7-10(12)13-9(2)14-11/h7-8H,3-6H2,1-2H3,(H2,12,13,14)
• InChI Key： FFXPNNJHDXRYLI-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N2CCC(C)CC2)=CC(N)=N1

Experimental Properties

• Density: 1.104±0.06 g/cm3(Predicted)
• Boiling Point: 380.3±27.0 °C(Predicted)
• pka: 7.69±0.10(Predicted)

Additional information on 2-methyl-6-(4-methylpiperidin-1-yl)pyrimidin-4-amine

2-Methyl-6-(4-Methylpiperidin-1-yl)Pyrimidin-4-Amine: A Comprehensive Overview

The compound with CAS No. 1412957-54-0, commonly referred to as 2-methyl-6-(4-methylpiperidin-1-yl)pyrimidin-4-amine, is a fascinating molecule with significant potential in various fields of research and application. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and structural versatility. The pyrimidine ring serves as a central scaffold, while the substituents at positions 2, 4, and 6 contribute to its unique properties.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The methyl group at position 2 and the methylpiperidinyl group at position 6 play crucial roles in modulating the compound's pharmacokinetic properties, such as solubility and bioavailability. These substituents also influence the molecule's ability to interact with target proteins, making it a promising candidate for further exploration in medicinal chemistry.

The synthesis of 2-methyl-6-(4-methylpiperidin-1-yl)pyrimidin-4-amine typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized these processes to achieve high yields and purity, ensuring that the compound is suitable for both preclinical and clinical studies. The use of advanced techniques such as microwave-assisted synthesis has further enhanced the efficiency of its production.

One of the most exciting aspects of this compound is its potential application in oncology. Preclinical studies have demonstrated that 2-methyl-6-(4-methylpiperidin-1-yl)pyrimidin-4-amine exhibits potent anti-proliferative activity against various cancer cell lines. This effect is attributed to its ability to inhibit key enzymes involved in cell signaling pathways, such as the PI3K/AKT/mTOR pathway. Furthermore, the compound has shown selectivity towards cancer cells over normal cells, reducing the likelihood of adverse effects.

In addition to its oncological applications, this compound has also been investigated for its potential in treating neurodegenerative diseases. The pyrimidine ring structure is known to interact with nicotinic acetylcholine receptors, which are critical for cognitive function. Studies suggest that 2-methyl-6-(4-methylpiperidin-1-yly)pyrimidin -4-amine may enhance memory retention and protect against neurotoxicity, making it a valuable lead compound for Alzheimer's disease research.

The structural flexibility of this compound allows for further modifications to enhance its therapeutic potential. For instance, researchers have explored the substitution of the methyl group with other alkyl or aryl groups to improve pharmacokinetic properties or target specificity. These efforts are supported by computational modeling techniques, such as molecular docking and dynamics simulations, which provide insights into the molecule's interactions with biological targets.

From a manufacturing standpoint, the scalability of this compound's synthesis is a critical consideration. The use of cost-effective reagents and green chemistry principles has been emphasized to ensure sustainable production practices. This aligns with current trends in pharmaceutical manufacturing, where environmental impact is a key concern.

In conclusion, 2-methyl -6-(4 -methyl piper idin -1 -yl ) pyri midine -4 -amine (CAS No. 1412957 -54 -0 ) represents a significant advancement in the field of pyrimidine derivatives. Its unique structure, combined with promising biological activities, positions it as a valuable tool in drug discovery and development. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.